Cas no 373384-12-4 (2-(tert-butoxymethyl)phenylboronic acid)

• Product Name: 2-(tert-butoxymethyl)phenylboronic acid
• CAS No: 373384-12-4
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• MDL: MFCD03425930
• CID: 67891
• PubChem ID: 3796728
• Update Time: 2025-11-02

2-(tert-butoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxymethyl)benzeneboronic acid
• [2-[(2-methylpropan-2-yl)oxymethyl]phenyl]boronic acid
• 2-(tert-Butoxymethyl)phenylboronic acid
• 2-TERT-BUTOXYMETHYLPHENYLBORONIC ACID
• Boronicacid, [2-[(1,1-dimethylethoxy)methyl]phenyl]- (9CI)
• (2-(tert-Butoxymethyl)phenyl)boronic acid
• A823600
• BS-22768
• SCHEMBL1773603
• MKTUWARSDLQBAL-UHFFFAOYSA-N
• F87361
• 2-tert-Butoxymethylphenylboronic acid, AldrichCPR
• FT-0605408
• [2-(tert-butoxymethyl)phenyl]boronic acid
• 2-(tert-Butoxymethyl)benzeneboronicacid
• CS-0175411
• AKOS004116429
• AB14715
• 373384-12-4
• {2-[(tert-butoxy)methyl]phenyl}boronic acid
• MFCD03425930
• DTXSID50396541
• 2-tetr-Butoxymethylphenylboronic acid
• DB-015974
• 2-(tert-butoxymethyl)phenylboronic acid

• MDL： MFCD03425930
• Inchi： 1S/C11H17BO3/c1-11(2,3)15-8-9-6-4-5-7-10(9)12(13)14/h4-7,13-14H,8H2,1-3H3
• InChI Key： MKTUWARSDLQBAL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1B(O)O)C(C)(C)C

Computed Properties

• Exact Mass: 208.12700
• Monoisotopic Mass: 208.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.06
• Boiling Point: 336.1 oC at 760 mmHg
• Flash Point: 157 oC
• Refractive Index: 1.506
• PSA: 49.69000
• LogP: 0.68150

2-(tert-butoxymethyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(tert-butoxymethyl)phenylboronic acid

2-(tert-Butoxymethyl)phenylboronic Acid (CAS 373384-12-4): A Versatile Boronic Acid Derivative for Organic Synthesis

In the realm of organic chemistry, 2-(tert-butoxymethyl)phenylboronic acid (CAS 373384-12-4) has emerged as a valuable building block for various synthetic applications. This boronic acid derivative, characterized by its unique tert-butoxymethyl substituent, offers distinct advantages in cross-coupling reactions, medicinal chemistry, and material science. As researchers increasingly explore boronic acid compounds for their diverse reactivity and stability, this particular derivative has gained attention for its balanced properties.

The molecular structure of 2-(tert-butoxymethyl)phenylboronic acid features a phenyl ring with both a boronic acid (-B(OH)₂) group and a tert-butoxymethyl (-CH₂O-tBu) substituent at the ortho position. This arrangement creates interesting steric and electronic effects that influence its reactivity in Suzuki-Miyaura coupling reactions, one of the most widely used transformations in modern organic synthesis. The compound's stability under various conditions makes it particularly useful for pharmaceutical intermediates and functional materials development.

Recent trends in green chemistry have highlighted the importance of boronic acid derivatives as environmentally friendly alternatives to traditional organometallic reagents. 2-(tert-Butoxymethyl)phenylboronic acid aligns well with these principles, as it enables efficient bond formations with reduced metal catalyst loading and often under milder conditions. Its applications extend to the synthesis of biaryl compounds, which are crucial structural motifs in many active pharmaceutical ingredients (APIs) and organic electronic materials.

The compound's tert-butoxymethyl group provides both steric protection and potential for further functionalization, making 2-(tert-butoxymethyl)phenylboronic acid a versatile intermediate in multi-step syntheses. Researchers have successfully employed it in the preparation of chiral ligands for asymmetric catalysis and as a precursor for functionalized arenes with applications in drug discovery and material science.

From a commercial perspective, the demand for specialty boronic acids like 2-(tert-butoxymethyl)phenylboronic acid has grown steadily, driven by the pharmaceutical industry's need for diverse building blocks and the materials science sector's search for novel organic components. Suppliers typically offer this compound with high purity (often >95%) to meet the stringent requirements of medicinal chemistry applications and catalyst development.

Handling and storage recommendations for 2-(tert-butoxymethyl)phenylboronic acid follow standard protocols for boronic acid compounds. It should be stored in a cool, dry place, protected from moisture to prevent degradation. While generally stable, the compound may undergo protodeboronation under certain conditions, a consideration important for synthetic planning.

The future outlook for 2-(tert-butoxymethyl)phenylboronic acid appears promising, particularly in emerging areas such as covalent organic frameworks (COFs) and therapeutic agent development. Its unique structural features continue to inspire innovative applications in molecular recognition systems and targeted drug delivery platforms, positioning it as a compound of ongoing interest in both academic and industrial research settings.

As synthetic methodologies advance, the role of functionalized boronic acids like 2-(tert-butoxymethyl)phenylboronic acid is expected to expand further. Its combination of stability, reactivity, and functional group compatibility makes it a valuable tool for chemists working across diverse fields, from small molecule drug development to the creation of advanced organic materials with tailored properties.